Cas no 1934706-52-1 (2-Bromo-5-chloro-3-methoxypyrazine)

2-Bromo-5-chloro-3-methoxypyrazine is a halogenated methoxypyrazine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structured pyrazine core, functionalized with bromo, chloro, and methoxy substituents, offers versatile reactivity for cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s distinct substitution pattern enhances selectivity in heterocyclic chemistry, making it valuable for constructing complex molecular frameworks. High purity and stability under standard conditions ensure reliable performance in research and industrial applications. Its role as a key intermediate in drug discovery and specialty chemical production underscores its importance in synthetic organic chemistry.

2-Bromo-5-chloro-3-methoxypyrazine structure

1934706-52-1 structure

Product Name:2-Bromo-5-chloro-3-methoxypyrazine

CAS No:1934706-52-1

MF:C₅H₄BrClN₂O

MW:223.4551

CID:4671329

PubChem ID:92133285

Update Time:2025-05-28

2-Bromo-5-chloro-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-chloro-3-methoxypyrazine
- FCH4344822
- AX8270194
- BS-46961
- F77211
- 1934706-52-1
- MFCD29760898
- 2-Bromo-5-chloro-3-methoxy-pyrazine
- SY343042
- Inchi： 1S/C5H4BrClN2O/c1-10-5-4(6)8-2-3(7)9-5/h2H,1H3
- InChI Key： SSQZQVIQLAOUQD-UHFFFAOYSA-N
- SMILES： BrC1C(=NC(=C([H])N=1)Cl)OC([H])([H])[H]

Computed Properties

Exact Mass: 221.91955g/mol
Monoisotopic Mass: 221.91955g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 35

2-Bromo-5-chloro-3-methoxypyrazine Pricemore >>

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